Cas no 4378-55-6 (5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid)

• Product Name: 5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid
• CAS No: 4378-55-6
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 879443
• PubChem ID: 2758470
• Update Time: 2025-10-29

5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid
• 5-(3,4-dimethoxyphenyl)-5-oxopentanoic acid
• 4-(3,4-dimethoxybenzoyl)butanoic acid
• 5-(3,4-Dimethoxyphenyl)-5-ketopentanoic acid
• 5-(3,4-dimethoxy-phenyl)-5-oxo-pentanoic acid
• 5-(3,4-Dimethoxy-phenyl)-5-oxo-valeriansaeure
• 5-(3,4-dimethoxy-phenyl)-5-oxo-valeric acid
• AC1MBY8E
• AK-35164
• CTK4I7733
• FT-0650419
• KB-195708
• SureCN5850889
• γ-(3,4-dimethoxybenzoyl)butyric acid
• SCHEMBL5850889
• VCPFAIMGNLXMPO-UHFFFAOYSA-N
• CS-0234126
• Z361415422
• DTXSID00374339
• G29010
• 4378-55-6
• EN300-138842
• AKOS009164122
• 5-(3,4-Dimethoxyphenyl)-5-oxovalericacid

• MDL： MFCD00094346
• Inchi： 1S/C13H16O5/c1-17-11-7-6-9(8-12(11)18-2)10(14)4-3-5-13(15)16/h6-8H,3-5H2,1-2H3,(H,15,16)
• InChI Key： VCPFAIMGNLXMPO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)CCCC(=O)O

Computed Properties

• Exact Mass: 252.10000
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Melting Point: 145-146°C
• PSA: 72.83000
• LogP: 2.14140

Additional information on 5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid

Introduction to 5-(3,4-Dimethoxyphenyl)-5-oxovaleric Acid (CAS No. 4378-55-6)

5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid, identified by its Chemical Abstracts Service (CAS) number 4378-55-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a valeric acid moiety attached to a dimethoxy-substituted phenyl ring, has garnered attention due to its structural features and potential biological activities. The presence of both aromatic and carboxylic functional groups makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound’s structure is characterized by a central 5-oxovaleric acid backbone, which is known for its role in various metabolic pathways and its potential as an intermediate in the synthesis of bioactive molecules. The 3,4-dimethoxyphenyl substituent introduces hydrophobicity and electronic properties that can influence the compound’s interactions with biological targets. This combination of features makes 5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid a promising candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in molecules that can modulate neurological and inflammatory pathways. The dimethoxyphenyl group, in particular, has been studied for its potential role in affecting neurotransmitter systems, such as serotonin and dopamine. Preliminary studies suggest that derivatives of this class of compounds may exhibit properties relevant to conditions like depression, anxiety, and neurodegenerative diseases. The 5-oxovaleric acid moiety further adds to the complexity of the molecule, offering opportunities for selective binding to specific enzymes or receptors.

One of the most compelling aspects of 5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid is its synthetic accessibility. The compound can be readily prepared through established organic synthesis routes, allowing researchers to modify its structure systematically. This flexibility is crucial for drug discovery, as it enables the exploration of various analogs with tailored biological profiles. For instance, introducing different substituents at the phenolic positions or altering the length of the valeric acid chain could lead to novel compounds with enhanced efficacy or reduced side effects.

Recent advances in computational chemistry have also facilitated the study of 5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and prioritizing compounds for further testing. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify promising candidates more efficiently.

The potential applications of 5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemicals, where similar scaffolds have been explored for their functional properties. The compound’s ability to participate in hydrogen bonding and other non-covalent interactions makes it a valuable building block for designing novel materials with specific characteristics.

In conclusion, 5-(3,4-Dimethoxyphenyl)-5-oxovaleric acid (CAS No. 4378-55-6) represents a fascinating molecule with diverse potential applications. Its unique structural features and synthetic versatility position it as a key intermediate in medicinal chemistry research. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing new treatments for complex diseases. The ongoing exploration of its derivatives and analogs promises to yield exciting breakthroughs in the coming years.